Cas no 10147-11-2 (3-Phenylpropyne)

• Product Name: 3-Phenylpropyne
• CAS No: 10147-11-2
• MF: C₉H₈
• MW: 116.159822463989
• MDL: MFCD00134431
• CID: 170864
• PubChem ID: 575753
• Update Time: 2025-04-19

3-Phenylpropyne Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1-propyne
• 3-Phenyl-1-propyne (stabilized with BHT)
• 3-Phenylpropyne
• Benzene, 2-propyn-1-yl-
• Benzylacetylene
• prop-2-ynylbenzene
• Propargylbenzene
• Benzylacetylene (stabilized with BHT)
• Propargylbenzene (stabilized with BHT)
• (2-Propynyl)benzene
• Propargylbenzene Benzylacetylene
• 3-PHENYL-1-PROPYNE 97%
• 3-Phenyl-1-propyne, 97%, stab.
• 3-Phenyl-1-propyne,97%,stabilized
• 3-Phenyl-1-propyne, stabilized, 97%
• 3-Phenyl-1-propyne ,96% [stabilized]
• Benzene, (2-propynyl)-
• benzene, 2-propynyl-
• prop-2-yn-1-ylbenzene
• EU32H24A0A
• NGKSKVYWPINGLI-UHFFFAOYSA-N
• Propargylbenzol
• benzyl acetylene
• 3-phenyl-propyne
• 3-phenyl-1-propyn
• prop-2-ynyl-benzene
• 2-Propynylbenzene #
• 3-phenyl-prop-1-yne
• 3-Phenyl-1-propyne (stabilised with BHT)
• 1-Propyne, 3-phenyl-

• MDL： MFCD00134431
• Inchi： 1S/C9H8/c1-2-6-9-7-4-3-5-8-9/h1,3-5,7-8H,6H2
• InChI Key： NGKSKVYWPINGLI-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1)CC#C

Computed Properties

• Exact Mass: 116.06300
• Monoisotopic Mass: 116.0626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to light yellow transparent liquid.
• Density: 0.934 g/mL at 25 °C(lit.)
• Boiling Point: 75 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.526(lit.)
• PSA: 0.00000
• LogP: 1.86230
• Solubility: No available.

3-Phenylpropyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：
• Storage Condition：Flammable area
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons